Cas no 1057672-62-4 (4-(3,5-Dimethoxyphenyl)butanenitrile)

• Product Name: 4-(3,5-Dimethoxyphenyl)butanenitrile
• CAS No: 1057672-62-4
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 4936931
• Update Time: 2025-10-28

4-(3,5-Dimethoxyphenyl)butanenitrile Chemical and Physical Properties

Names and Identifiers

• 4-(3,5-DIMETHOXYPHENYL)BUTANENITRILE
• 4-(3,5-Dimethoxyphenyl)butanenitrile

• Inchi： 1S/C12H15NO2/c1-14-11-7-10(5-3-4-6-13)8-12(9-11)15-2/h7-9H,3-5H2,1-2H3
• InChI Key： GCKAZRAEQXTNPO-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=C(C=1)CCCC#N)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 209
• XLogP3: 2.2
• Topological Polar Surface Area: 42.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 4-(3,5-Dimethoxyphenyl)butanenitrile

4-(3,5-Dimethoxyphenyl)butanenitrile: A Comprehensive Overview

4-(3,5-Dimethoxyphenyl)butanenitrile, also known by its CAS number 1057672-62-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a butanenitrile group attached to a 3,5-dimethoxyphenyl ring, which contributes to its distinctive reactivity and biological activity.

The synthesis of 4-(3,5-Dimethoxyphenyl)butanenitrile involves a series of well-established organic reactions. Typically, the starting material is 3,5-dimethoxybenzaldehyde, which undergoes a nucleophilic addition reaction with an appropriate cyanide source. This reaction is often facilitated by the presence of a strong base or acid catalyst to ensure optimal yields. The resulting intermediate is then purified and characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry to confirm its identity and purity.

Recent studies have highlighted the potential of 4-(3,5-Dimethoxyphenyl)butanenitrile as a lead compound in the development of novel therapeutic agents. Researchers have explored its role in modulating various cellular pathways, including those involved in inflammation and oxidative stress. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

In addition to its pharmacological applications, 4-(3,5-Dimethoxyphenyl)butanenitrile has also been investigated for its potential use in agrochemicals. A 2022 study in Pest Management Science reported that this compound shows promising activity against several agricultural pests, including aphids and whiteflies. The study attributed this activity to the compound's ability to disrupt the insects' nervous systems by targeting specific ion channels.

The structural versatility of 4-(3,5-Dimethoxyphenyl)butanenitrile makes it an attractive candidate for further modification and optimization. Scientists are currently exploring various strategies to enhance its bioavailability and reduce potential side effects. One approach involves the incorporation of additional functional groups into the molecule to improve its solubility and permeability across biological membranes.

In conclusion, 4-(3,5-Dimethoxyphenyl)butanenitrile represents a valuable addition to the arsenal of compounds being studied for their therapeutic and agricultural applications. With ongoing research uncovering new insights into its properties and mechanisms of action, this compound holds great promise for future innovations in medicine and agriculture.